Ethyl 1-(4-fluorophenyl)-4-(4-(furan-2-carbonyl)piperazin-1-yl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[4-(furan-2-carbonyl)piperazin-1-yl]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H21FN4O5/c1-2-31-22(30)20-17(14-19(28)27(24-20)16-7-5-15(23)6-8-16)25-9-11-26(12-10-25)21(29)18-4-3-13-32-18/h3-8,13-14H,2,9-12H2,1H3
• InChI Key: BEQCJACIWHCDOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCN(CC2)C(=O)C3=CC=CO3)C4=CC=C(C=C4)F
• Molecular Formula: C22H21FN4O5
• Molecular Weight: 440.4 g/mol

Description

Ethyl 1-(4-fluorophenyl)-4-(4-(furan-2-carbonyl)piperazin-1-yl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C22H21FN4O5 and its molecular weight is 440.431. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Properties

• The compound shows unique structural characteristics, such as the formation of zwitterions, and its crystal structure is stabilized by strong hydrogen bonds involving O and H atoms from water molecules. The naphthyridine ring system is essentially planar, showing significant conformational stability (Parvez et al., 2004).

Potential in Antimicrobial Research

• Some derivatives have shown promising antimicrobial activity, especially against various strains of bacteria and fungi. The minimum inhibitory concentrations (MIC) of these compounds have been determined through various methods, indicating their potential as antimicrobial agents (Rameshkumar et al., 2003), (Patel et al., 2007), (Patel et al., 2010).

Chemical Synthesis and Characterization

• The compound undergoes various chemical reactions, leading to the formation of different derivatives with significant chemical properties. These derivatives are synthesized and characterized by spectroscopic methods, paving the way for further exploration in pharmaceutical applications (Basoğlu et al., 2013), (Vasileva et al., 2018).

Pharmacological Evaluations

• Certain derivatives have been evaluated for their pharmacological properties, including antimycobacterial and cytotoxic activities. Preliminary results indicate promising activities against M. tuberculosis and potential for non-cytotoxic applications, indicating their potential in medical treatments (Sheu et al., 2003).

Synthesis under Special Conditions

• Some derivatives of the compound have been synthesized under specific conditions like microwave irradiation, indicating the compound's versatility and adaptability in different synthetic environments, potentially leading to more efficient and novel synthesis methods (Xue-jun, 2008).